Cas no 1806760-62-2 (3-Chloro-2-(difluoromethyl)-4-methoxypyridine)

• Product Name: 3-Chloro-2-(difluoromethyl)-4-methoxypyridine
• CAS No: 1806760-62-2
• MF: C₇H₆ClF₂NO
• MW: 193.578447818756
• CID: 4926594
• Update Time: 2025-06-12

3-Chloro-2-(difluoromethyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-4-methoxypyridine

• Inchi： 1S/C7H6ClF2NO/c1-12-4-2-3-11-6(5(4)8)7(9)10/h2-3,7H,1H3
• InChI Key： CKXBTJSEPAAEGH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CN=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 2.1
• Topological Polar Surface Area: 22.1

Additional information on 3-Chloro-2-(difluoromethyl)-4-methoxypyridine

Recent Advances in the Application of 3-Chloro-2-(difluoromethyl)-4-methoxypyridine (CAS: 1806760-62-2) in Chemical Biology and Pharmaceutical Research

The compound 3-Chloro-2-(difluoromethyl)-4-methoxypyridine (CAS: 1806760-62-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by its chloro, difluoromethyl, and methoxy substituents, has been explored as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have highlighted its role in the development of agrochemicals, pharmaceuticals, and other specialty chemicals, making it a compound of considerable interest to researchers and industry professionals alike.

One of the most notable applications of 3-Chloro-2-(difluoromethyl)-4-methoxypyridine is its use as a building block in the synthesis of fungicides and herbicides. The presence of the difluoromethyl group enhances the metabolic stability and bioavailability of derivatives, which is crucial for agrochemical efficacy. Recent research published in the Journal of Agricultural and Food Chemistry (2023) demonstrated that derivatives of this compound exhibit potent activity against a broad spectrum of plant pathogens, including Fusarium and Phytophthora species. The study also highlighted the compound's low toxicity to non-target organisms, positioning it as an environmentally friendly alternative to conventional agrochemicals.

In the pharmaceutical sector, 3-Chloro-2-(difluoromethyl)-4-methoxypyridine has been investigated for its potential as a precursor in the synthesis of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of this compound into a series of pyridine-based inhibitors targeting JAK3 kinases. The resulting compounds showed promising selectivity and potency in preclinical models, suggesting potential applications in the treatment of autoimmune diseases such as rheumatoid arthritis.

Beyond its applications in agrochemicals and pharmaceuticals, recent advancements in synthetic methodologies have further expanded the utility of 3-Chloro-2-(difluoromethyl)-4-methoxypyridine. A breakthrough publication in Organic Letters (2023) described a novel palladium-catalyzed cross-coupling reaction that enables the efficient functionalization of this compound at the C-5 position. This development opens new avenues for the creation of diverse chemical libraries, which can be screened for various biological activities. The authors emphasized the scalability of this method, which is crucial for industrial applications.

Despite these promising developments, challenges remain in the large-scale production and application of 3-Chloro-2-(difluoromethyl)-4-methoxypyridine. Current synthetic routes often involve multiple steps with moderate yields, and the stability of certain derivatives under physiological conditions requires further optimization. However, ongoing research efforts, particularly in the areas of green chemistry and continuous flow synthesis, are addressing these limitations. A recent review in Chemical Reviews (2024) highlighted several emerging strategies that could significantly improve the accessibility and utility of this important chemical scaffold.

In conclusion, 3-Chloro-2-(difluoromethyl)-4-methoxypyridine (CAS: 1806760-62-2) represents a versatile and valuable compound in modern chemical biology and pharmaceutical research. Its applications span from agrochemical development to drug discovery, with recent studies continually uncovering new possibilities for its use. As synthetic methodologies advance and our understanding of its biological interactions deepens, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and specialty chemicals. Researchers are encouraged to explore its potential further, particularly in the context of targeted drug delivery and combination therapies.